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Compound of Interest

Compound Name: m-PEG48-Br

Cat. No.: B12418121 Get Quote

An In-Depth Technical Guide to the Safe Handling of m-PEG48-Br

For researchers, scientists, and drug development professionals, the proper handling of

specialized reagents is paramount to ensuring both experimental success and laboratory

safety. This guide provides a comprehensive overview of the safety data and handling

procedures for methoxy-poly(ethylene glycol)-bromide with 48 repeating units (m-PEG48-Br), a
commonly utilized PEGylation reagent.

Chemical Identification
Identifier Information

Chemical Name Methoxy-poly(ethylene glycol)-bromide

Synonyms mPEG-Br, Methoxy PEG bromide

Molecular Formula CH3O(CH2CH2O)48Br

Primary Use

Laboratory chemical for synthesis, medical

research, drug-release, nanotechnology, and

new materials research.[1]

Hazard Identification
According to available safety data sheets for mPEG-Bromide compounds, m-PEG48-Br is not

classified as a hazardous substance or mixture.[2] However, as with any chemical reagent,

appropriate caution should be exercised.
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GHS Classification: Not a hazardous substance or mixture.[2] Label Elements: No GHS label

elements, including precautionary statements, are required.[2] Other Hazards: None identified.

[2]

First Aid Measures
In the event of exposure, the following first aid measures should be taken.

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.

Skin Contact
Wash the affected area with soap and plenty of

water. Remove any contaminated clothing.

Eye Contact
Flush eyes with water as a precautionary

measure.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person.

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Special Hazards No specific data available.

Protective Equipment
For significant fires, wear a self-contained

breathing apparatus.

Accidental Release Measures
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Aspect Recommendation

Personal Precautions
Avoid dust formation and breathing vapors, mist,

or gas.

Environmental Precautions
Prevent the material from entering drains or

water courses.

Containment and Cleaning

Mix with an inert absorbent material (e.g., sand,

vermiculite), sweep up, and place in a sealed

container for disposal.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of m-PEG48-Br and

ensuring laboratory safety.

Aspect Recommendation

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid contact with skin

and eyes. Do not breathe dust.

Storage

Store in a tightly closed container in a dry and

well-ventilated place. Recommended storage

temperatures vary by supplier, typically ranging

from -5°C to -20°C. Keep away from direct

sunlight.

Exposure Controls and Personal Protection
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Control/Protection Recommendation

Engineering Controls Use only in a chemical fume hood.

Eye/Face Protection

Wear chemical safety goggles that are tested

and approved under government standards

such as NIOSH (US) or EN 166 (EU).

Hand Protection

Handle with gloves. Inspect gloves prior to use

and dispose of contaminated gloves after use in

accordance with good laboratory practices.

Wash and dry hands after handling.

Skin and Body Protection Wear appropriate protective clothing.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator.

Physical and Chemical Properties
Specific quantitative data for m-PEG48-Br is not readily available. The following table

summarizes general properties.

Property Value

Appearance White to off-white solid.

Solubility Soluble in water and many organic solvents.

Stability and Reactivity
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Aspect Information

Reactivity

The bromide group is reactive and can undergo

nucleophilic substitution reactions with amines,

thiols, and other nucleophiles.

Chemical Stability Stable under recommended storage conditions.

Hazardous Reactions No data available.

Conditions to Avoid Heat, flames, and sparks.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products No data available.

Experimental Protocols and Handling
Considerations
m-PEG48-Br is a key intermediate in the synthesis of various PEG derivatives for

bioconjugation, drug delivery, and materials science. The bromide end-group allows for facile

conversion to other functional groups.

A typical experimental workflow involving m-PEG48-Br for the synthesis of a PEGylated

product is outlined below.

Experimental Workflow for m-PEG48-Br Conjugation

Preparation
Reaction Work-up & Purification Analysis

Dissolve m-PEG48-Br
in anhydrous solvent

(e.g., DCM, THF)
under inert atmosphere

Add nucleophile
(e.g., amine, thiol)

Stir at controlled
temperature

Quench reaction
(if necessary)

Precipitate product
in non-solvent

(e.g., diethyl ether)

Isolate product
(filtration/centrifugation)

Dry product
under vacuum

Characterize product
(e.g., NMR, GPC)
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Caption: A generalized workflow for the nucleophilic substitution reaction of m-PEG48-Br.

The following diagram illustrates the logical relationship for safe handling practices in the

laboratory.

Safe Handling Protocol for m-PEG48-Br

Personal Protective Equipment (PPE)

Handling Procedures

Storage

Emergency Response

Wear appropriate
chemical-resistant gloves Wear safety goggles

Work in a
chemical fume hood

Wear a lab coat

Store at -5°C to -20°C

Ensure good ventilation Avoid inhalation of dust
and contact with skin/eyes

Contain and clean up
spills with inert material

Keep container
tightly closed Protect from light and moisture

Follow first aid
procedures for exposure

Click to download full resolution via product page

Caption: Key safety considerations for the handling and storage of m-PEG48-Br.

Toxicological Information
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Detailed toxicological studies for m-PEG48-Br are not available. The major component,

polyethylene glycol, is generally considered to have low toxicity. However, the chemical,

physical, and toxicological properties of m-PEG48-Br have not been thoroughly investigated.

Disposal Considerations
Dispose of m-PEG48-Br and any contaminated materials in accordance with local, state, and

federal regulations. It is recommended to arrange for disposal by a licensed disposal company.

This technical guide is intended to provide a summary of the available safety and handling

information for m-PEG48-Br. It is essential for all laboratory personnel to be familiar with this

information and to follow good laboratory practices when handling this or any other chemical

reagent. Always refer to the most current safety data sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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